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Anastrozole-d3 Dimer Impurity Anastrozole-d3 Dimer Impurity
Brand Name: Vulcanchem
CAS No.: 1329809-14-4
VCID: VC0137424
InChI: InChI=1S/C30H31N9/c1-28(2,15-31)25-7-22(6-23(8-25)13-38-20-34-18-36-38)12-30(5,17-33)27-10-24(14-39-21-35-19-37-39)9-26(11-27)29(3,4)16-32/h6-11,18-21H,12-14H2,1-5H3/i5D3
SMILES: CC(C)(C#N)C1=CC(=CC(=C1)CN2C=NC=N2)CC(C)(C#N)C3=CC(=CC(=C3)C(C)(C)C#N)CN4C=NC=N4
Molecular Formula: C30H31N9
Molecular Weight: 520.659

Anastrozole-d3 Dimer Impurity

CAS No.: 1329809-14-4

Reference Standards

VCID: VC0137424

Molecular Formula: C30H31N9

Molecular Weight: 520.659

Anastrozole-d3 Dimer Impurity - 1329809-14-4

CAS No. 1329809-14-4
Product Name Anastrozole-d3 Dimer Impurity
Molecular Formula C30H31N9
Molecular Weight 520.659
IUPAC Name 2-[3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-[[3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]methyl]-3,3,3-trideuteriopropanenitrile
Standard InChI InChI=1S/C30H31N9/c1-28(2,15-31)25-7-22(6-23(8-25)13-38-20-34-18-36-38)12-30(5,17-33)27-10-24(14-39-21-35-19-37-39)9-26(11-27)29(3,4)16-32/h6-11,18-21H,12-14H2,1-5H3/i5D3
Standard InChIKey XOBTYKNGXUMRQU-VPYROQPTSA-N
SMILES CC(C)(C#N)C1=CC(=CC(=C1)CN2C=NC=N2)CC(C)(C#N)C3=CC(=CC(=C3)C(C)(C)C#N)CN4C=NC=N4
Synonyms 2,3-Bis[3-(1-cyano-1-(methyl-d3)ethyl)-5-(1H,1,2,3-triazole-1-ylmethyl)phenyl]-2-methylpropionitrile;
PubChem Compound 71313397
Last Modified Nov 11 2021
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